77-78-1

Dimethyl sulfate

In Stock

• CAS RN:
• 77-78-1

• Formula:
• C2H6O4S
  (CH3O)2SO2
  C2H6O4S

• InChI:
• InChI=1S/C2H6O4S/c1-5-7(3,4)6-2/h1-2H3

• InChIKey:
• VAYGXNSJCAHWJZ-UHFFFAOYSA-N

• Dimethyl Sulfate is an odorless, corrosive, oily liquid with an onion-like odor that emits toxic fumes upon heating. Dimethyl sulfate is used in industry as a methylating agent in the manufacture of many organic chemicals. Inhalation exposure to its vapors is highly irritating to the eyes and lungs and may cause damage to the liver, kidney, heart and central nervous system, while dermal contact causes severe blistering. It is a possible mutagen and is reasonably anticipated to be a human carcinogen based on evidence of carcinogenicity in experimental animals. (NCI05)
  Dimethyl sulfate is a colorless oily liquid, odorless to a faint onion-like odor. It is very toxic by inhalation. It is a combustible liquid and has a flash point of 182°F. It is slightly soluble in water and decomposed by water to give sulfuric acid with evolution of heat. It is corrosive to metals and tissu...

Disodium 1,4-piperazinedicarbodithioate

In Stock

• CAS RN:
• 877-78-1

• Formula:
• C6H8N2Na2S4

• InChI:
• InChI=1S/C6H10N2S4.2Na/c9-5(10)7-1-2-8(4-3-7)6(11)12;;/h1-4H2,(H,9,10)(H,11,12);;/q;2*+1/p-2

• InChIKey:
• ZCVJLQSBJNPBQE-UHFFFAOYSA-L

• Disodium 1,4-piperazinedicarbodithioate is a useful research compound. Its molecular formula is C6H8N2Na2S4 and its molecular weight is 282.4 g/mol. The purity is usually 95%.

5-[4-(trifluoromethyl)phenyl]furan-2-carboxylic Acid

In Stock

• CAS RN:
• 55377-78-1

• Formula:
• C12H7F3O3

• InChI:
• InChI=1S/C12H7F3O3/c13-12(14,15)8-3-1-7(2-4-8)9-5-6-10(18-9)11(16)17/h1-6H,(H,16,17)

• InChIKey:
• NFALWHMESUMVKK-UHFFFAOYSA-N

• 5-[4-(trifluoromethyl)phenyl]furan-2-carboxylic Acid is a useful research compound. Its molecular formula is C12H7F3O3 and its molecular weight is 256.18 g/mol. The purity is usually 95%.

5,12-Naphthacenedione, 10-((3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy)-8-(hydroxyacetyl)-7,8,9,10-tetrahydro-11-methoxy-1,6,8-trihydroxy-

• CAS RN:
• 97777-78-1

• Formula:
• C27H29NO11

• InChI:
• InChI=1S/C27H29NO11/c1-10-21(32)13(28)8-16(38-10)39-26-18-12(6-7-27(26,36)15(31)9-29)23(34)19-20(25(18)37-2)24(35)17-11(22(19)33)4-3-5-14(17)30/h3-5,10,13,16,21,26,29-30,32,34,36H,6-9,28H2,1-2H3

• InChIKey:
• LAJAGOZPADGZRF-UHFFFAOYSA-N

• 5,12-Naphthacenedione, 10-((3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy)-8-(hydroxyacetyl)-7,8,9,10-tetrahydro-11-methoxy-1,6,8-trihydroxy-, also known as 5,12-Naphthacenedione, 10-((3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy)-8-(hydroxyacetyl)-7,8,9,10-tetrahydro-11-methoxy-1,6,8-trihydroxy-, is a useful research compound. Its molecular formula is C27H29NO11 and its molecular weight is 543.5 g/mol. The purity is usually 95%.

4-isobutyryl-3,4-dihydroquinoxalin-2(1H)-one

In Stock

• CAS RN:
• 893777-78-1

• Formula:
• C12H14N2O2

• InChI:
• InChI=1S/C12H14N2O2/c1-8(2)12(16)14-7-11(15)13-9-5-3-4-6-10(9)14/h3-6,8H,7H2,1-2H3,(H,13,15)

• InChIKey:
• BQXBAVSALFSFDE-UHFFFAOYSA-N

• 4-isobutyryl-3,4-dihydroquinoxalin-2(1H)-one is a useful research compound. Its molecular formula is C12H14N2O2 and its molecular weight is 218.256. The purity is usually 95%.

3-(4-Chlorophenyl)-3-(4-fluorophenyl)propan-1-amine

In Stock

• CAS RN:
• 144477-78-1

• Formula:
• C15H15ClFN

• InChI:
• InChI=1S/C15H15ClFN/c16-13-5-1-11(2-6-13)15(9-10-18)12-3-7-14(17)8-4-12/h1-8,15H,9-10,18H2

• InChIKey:
• DCSAIHCINAREQI-UHFFFAOYSA-N

• 3-(4-Chlorophenyl)-3-(4-fluorophenyl)propan-1-amine is a useful research compound. Its molecular formula is C15H15ClFN and its molecular weight is 263.74 g/mol. The purity is usually 95%.

1-(2,4,5-Trichlorophenyl)adamantane

In Stock

• CAS RN:
• 330577-78-1

• Formula:
• C16H17Cl3

• InChI:
• InChI=1S/C16H17Cl3/c17-13-5-15(19)14(18)4-12(13)16-6-9-1-10(7-16)3-11(2-9)8-16/h4-5,9-11H,1-3,6-8H2

• InChIKey:
• AVEBBHGIKWZQPL-UHFFFAOYSA-N

• 1-(2,4,5-Trichlorophenyl)adamantane is a useful research compound. Its molecular formula is C16H17Cl3 and its molecular weight is 315.66. The purity is usually 95%.

(4R)-4-[[(1,1-Dimethylethoxy)carbonyl]amino]-5-hydroxypentanoic acid ethyl ester

• CAS RN:
• 597577-78-1

• Formula:
• C12H23NO5

• InChI:
• InChI=1S/C12H23NO5/c1-5-17-10(15)7-6-9(8-14)13-11(16)18-12(2,3)4/h9,14H,5-8H2,1-4H3,(H,13,16)/t9-/m1/s1

• InChIKey:
• YJJLBIIKYNSDRO-SECBINFHSA-N

• (4R)-4-[[(1,1-Dimethylethoxy)carbonyl]amino]-5-hydroxypentanoic acid ethyl ester is a useful research compound. Its molecular formula is C12H23NO5 and its molecular weight is 261.31 g/mol. The purity is usually 95%.

ethyl 3-(4-methoxyphenyl)-4-oxo-5-(9H-xanthene-9-carboxamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

Usually In Stock

• CAS RN:
• 851977-78-1

• Formula:
• C30H23N3O6S

• InChI:
• InChI=1S/C30H23N3O6S/c1-3-38-30(36)26-21-16-40-28(25(21)29(35)33(32-26)17-12-14-18(37-2)15-13-17)31-27(34)24-19-8-4-6-10-22(19)39-23-11-7-5-9-20(23)24/h4-16,24H,3H2,1-2H3,(H,31,34)

• InChIKey:
• LBYXGPOVBIHZSA-UHFFFAOYSA-N

• Ethyl 3-(4-methoxyphenyl)-4-oxo-5-(9H-xanthene-9-carboxamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C30H23N3O6S and its molecular weight is 553.59. The purity is usually 95%.

4-Chloro-2-(4-chlorophenyl)-5-methylquinazoline

Usually In Stock

• CAS RN:
• 885277-78-1

• Formula:
• C15H10Cl2N2

• InChI:
• InChI=1S/C15H10Cl2N2/c1-9-3-2-4-12-13(9)14(17)19-15(18-12)10-5-7-11(16)8-6-10/h2-8H,1H3

• InChIKey:
• JLRUACUTKLKJFI-UHFFFAOYSA-N

• 4-Chloro-2-(4-chlorophenyl)-5-methylquinazoline is a useful research compound. Its molecular formula is C15H10Cl2N2 and its molecular weight is 289.2 g/mol. The purity is usually 95%.

3'-Carboethoxy-3-(3,4,5-trifluorophenyl)propiophenone

In Stock

• CAS RN:
• 898777-78-1

• Formula:
• C18H15F3O3

• InChI:
• InChI=1S/C18H15F3O3/c1-2-24-18(23)13-5-3-4-12(10-13)16(22)7-6-11-8-14(19)17(21)15(20)9-11/h3-5,8-10H,2,6-7H2,1H3

• InChIKey:
• HMOVKYZXKONECE-UHFFFAOYSA-N

• 3'-Carboethoxy-3-(3,4,5-trifluorophenyl)propiophenone is a useful research compound. Its molecular formula is C18H15F3O3 and its molecular weight is 336.3 g/mol. The purity is usually 95%.

4-(4-Aminophenoxy)pyridine

In Stock

• CAS RN:
• 102877-78-1

• Formula:
• C11H10N2O

• InChI:
• InChI=1S/C11H10N2O/c12-9-1-3-10(4-2-9)14-11-5-7-13-8-6-11/h1-8H,12H2

• InChIKey:
• IHAFMSZIVGDZTC-UHFFFAOYSA-N

• 4-(4-Aminophenoxy)pyridine is a useful research compound. Its molecular formula is C11H10N2O and its molecular weight is 186.21 g/mol. The purity is usually 95%.

N-((4-(piperidin-1-yl)pyrimidin-2-yl)methyl)pentanamide

In Stock

• CAS RN:
• 1797077-78-1

• Formula:
• C15H24N4O

• InChI:
• InChI=1S/C15H24N4O/c1-2-3-7-15(20)17-12-13-16-9-8-14(18-13)19-10-5-4-6-11-19/h8-9H,2-7,10-12H2,1H3,(H,17,20)

• InChIKey:
• DIJWLLOZSOGGTP-UHFFFAOYSA-N

• N-((4-(piperidin-1-yl)pyrimidin-2-yl)methyl)pentanamide is a useful research compound. Its molecular formula is C15H24N4O and its molecular weight is 276.384. The purity is usually 95%.

Methyl 3-chloro-6-(trifluoromethyl)pyrazine-2-carboxylate

In Stock

• CAS RN:
• 1823377-78-1

• Formula:
• C7H4ClF3N2O2

• InChI:
• InChI=1S/C7H4ClF3N2O2/c1-15-6(14)4-5(8)12-2-3(13-4)7(9,10)11/h2H,1H3

• InChIKey:
• WOVZSXRDFGXOMS-UHFFFAOYSA-N

• Methyl 3-chloro-6-(trifluoromethyl)pyrazine-2-carboxylate is a useful research compound. Its molecular formula is C7H4ClF3N2O2 and its molecular weight is 240.57. The purity is usually 95%.

N-[[4-(Furan-2-yl)thiophen-2-yl]methyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide

Usually In Stock

• CAS RN:
• 2379977-78-1

• Formula:
• C15H14N2O3S

• InChI:
• InChI=1S/C15H14N2O3S/c1-9-14(10(2)20-17-9)15(18)16-7-12-6-11(8-21-12)13-4-3-5-19-13/h3-6,8H,7H2,1-2H3,(H,16,18)

• InChIKey:
• HXHQGVSJBJJXSE-UHFFFAOYSA-N

• N-[[4-(Furan-2-yl)thiophen-2-yl]methyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide is a useful research compound. Its molecular formula is C15H14N2O3S and its molecular weight is 302.35. The purity is usually 95%.